1-(Pyridin-2-ylamino)pyrrolidine-2,5-dione
Overview
Description
1-(Pyridin-2-ylamino)pyrrolidine-2,5-dione is a new Mannich base that has been synthesized and characterized . It has been investigated as a corrosion inhibitor on mild steel in 1.0 M HCl .
Synthesis Analysis
The compound was synthesized from 2-aminopyridine and succinimide . The synthesis of pyrrolidine-2,5-dione analogs does not require special conditions .Molecular Structure Analysis
The molecular structure of 1-(Pyridin-2-ylamino)pyrrolidine-2,5-dione was confirmed with both 1H and 13C NMR spectroscopic techniques .Chemical Reactions Analysis
The compound has been found to exhibit anticorrosion behavior on mild steel surfaces in hydrochloric acid solution . Impedance spectra validated the decrease in the double-layer capacitance (Cdl) and increase in the charge-transfer resistance (RCT) of the corrosion process due to the addition of the inhibitor .Physical And Chemical Properties Analysis
1-(Pyridin-2-ylamino)pyrrolidine-2,5-dione is a white crystalline solid with a melting point of 180–182°C . The calculated values of thermodynamic parameters predict the adsorption of the molecules on the mild steel surface was physical adsorption .Scientific Research Applications
Corrosion Inhibition
The compound 1-(Pyridin-2-ylamino)pyrrolidine-2,5-dione has been synthesized and investigated as a corrosion inhibitor on mild steel in acidic environments. Its efficiency as a corrosion inhibitor was characterized using electrochemical experiments and theoretical calculations .
Antimicrobial and Antioxidant Activities
Derivatives of pyrrolidine-2,5-dione have shown biological activity against Mycobacterium tuberculosis, which causes tuberculosis. Moreover, the compound 1-[(Pyridin-2-yl amino)methyl-pyrrolidine-2,5-dione has demonstrated antioxidant and antimicrobial activities against Escherichia coli .
Mechanism of Action
Target of Action
The primary target of “1-(Pyridin-2-ylamino)pyrrolidine-2,5-dione” is mild steel surfaces, where it acts as a corrosion inhibitor . It has been synthesized and investigated for its anticorrosion behavior on mild steel in hydrochloric acid solution .
Mode of Action
The compound interacts with its target (mild steel) by adsorbing onto the surface, thereby inhibiting corrosion . This interaction results in a decrease in the double-layer capacitance and an increase in the charge-transfer resistance of the corrosion process . The compound has a mixed type inhibitive nature with predominant control of the cathodic reaction .
Pharmacokinetics
It’s worth noting that the compound exhibits good adsorption on mild steel surfaces, as evidenced by its high inhibition efficiency .
Result of Action
The result of the compound’s action is a significant reduction in corrosion on mild steel surfaces. In the presence of 200 ppm of the compound, a maximum inhibition efficiency of 88.7% from weight loss measurements and above 94.5% from electrochemical analysis were observed .
Action Environment
The compound’s action, efficacy, and stability can be influenced by environmental factors such as the concentration of the hydrochloric acid solution and temperature . For instance, the studies were carried out at a constant temperature of 32 ± 0.5 °C with 1.0 M HCl solution as the electrolyte .
properties
IUPAC Name |
1-(pyridin-2-ylamino)pyrrolidine-2,5-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c13-8-4-5-9(14)12(8)11-7-3-1-2-6-10-7/h1-3,6H,4-5H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKYJBKAXOWXLNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)NC2=CC=CC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Pyridin-2-ylamino)pyrrolidine-2,5-dione | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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